2-(2-methoxyphenoxy)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)acetamide

• IUPAC Name: 2-(2-methoxyphenoxy)-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C13H15N3O4/c1-9-15-13(20-16-9)7-14-12(17)8-19-11-6-4-3-5-10(11)18-2/h3-6H,7-8H2,1-2H3,(H,14,17)
• InChI Key: PHYZLSNNCHMYPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CNC(=O)COC2=CC=CC=C2OC
• Molecular Formula: C13H15N3O4
• Molecular Weight: 277.28 g/mol

Description

2-(2-methoxyphenoxy)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)acetamide, also known as OMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. OMA belongs to the class of compounds known as oxadiazoles, which have been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Scientific Research Applications

Antimicrobial and Antitumor Activities

A study involving the design and synthesis of hydrazide and oxadiazole derivatives, using 3-methoxyphenol as a starting substance, has shown that these compounds possess promising antimicrobial and antitumor activities. The research conducted by Kaya et al. (2017) led to the creation of novel compounds that were evaluated for their in vitro antimicrobial activity against various gram-positive and gram-negative bacteria, as well as fungi. Among these compounds, some exhibited significant inhibitory activity against A549 lung and MCF7 breast cancer cell lines, making them potential candidates for chemotherapeutic agents (Kaya, Hussin, Yurttaş, Turan-Zitouni, Karaca Gençer, Baysal, Karaduman, Kaplancıklı, 2017).

Hypoglycemic Activity

Another research avenue explored the hypoglycemic activity of novel 2-(4-((2, 4- dioxothiazolidin-5-ylidene)methyl)-2-methoxyphenoxy)-N- substituted acetamide derivatives. The study by Nikaljea et al. (2012) focused on synthesizing these derivatives and evaluating their hypoglycemic activity in an animal model. The results indicated significant hypoglycemic activity, highlighting the potential of these compounds in diabetes management (Nikaljea, Choudharia, Une, 2012).

Cytotoxicity and Enzyme Inhibition

Further research into oxadiazole derivatives has been directed towards evaluating their cytotoxicity and enzyme inhibition capabilities. A study by Rehman et al. (2013) synthesized a series of 5-substituted-1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamide and assessed them for their activity against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and lipoxygenase enzymes (LOX). The findings suggested that these compounds have relative activity against AChE, which may be relevant for treating diseases where cholinesterase inhibition is beneficial (Rehman, Fatima, Abbas, Abbasi, Khan, Ashraf, Ahmad, Ejaz, 2013).